Cas no 20390-68-5 (1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine)

• Product Name: 1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• CAS No: 20390-68-5
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• MDL: MFCD01817308
• CID: 241130
• PubChem ID: 2870943
• Update Time: 2025-11-02

1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine,2,3,4,5-tetrahydro-1-phenyl-
• 1-Phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• 1-PHENYL-2,3,4,5-TETRAHYDRO-1H-BENZAZEPINE
• 1-PHENYL-2,3,4,5-TETRAHYDRO-1H-BENZOAZEPINE
• 1-Phenyl-2,3,4,5-tetrahydro-1H-3-benzazepin
• 1-PHENYL-2,3,4,5-TETRAHYDRO-1H-BENZOATE
• 1-phenyl-2,3,4,5-tetrahydro-3H-benzazepine
• 5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine;hydrochloride
• CS-002/03845010
• 5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• MLS001196948
• HMS1371K11
• CCG-18980
• 1-phenyl-2,3,4,5-tetrahydro-1h-benzo[d]azepine
• Oprea1_459784
• Oprea1_582878
• ChemDiv2_000935
• CHEMBL1907403
• EU-0009201
• J-013272
• WAY-320990-A
• AKOS001658260
• MFCD01817308
• BDBM96767
• 1-phenyl-1,2,4,5-tetrahydrobenzo[d]azepine
• MEXPXLPUVFBQGJ-UHFFFAOYSA-N
• 20390-68-5
• SMR000555738
• cid_2870942
• AC-11981
• SCHEMBL2566292
• 1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine

• MDL： MFCD01817308
• Inchi： 1S/C16H17N/c1-2-6-13(7-3-1)16-12-17-11-10-14-8-4-5-9-15(14)16/h1-9,16-17H,10-12H2
• InChI Key： MEXPXLPUVFBQGJ-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC=CC=2C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 223.13600
• Monoisotopic Mass: 223.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.042
• Boiling Point: 365.4°Cat760mmHg
• Flash Point: 185.1°C
• Refractive Index: 1.575
• PSA: 12.03000
• LogP: 3.29300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine

Chemical Profile of 1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine (CAS No. 20390-68-5)

1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine, identified by its Chemical Abstracts Service number CAS No. 20390-68-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule belongs to the benzazepine class, a structural category known for its diverse biological activities and therapeutic potential. The benzazepine scaffold is characterized by a fused bicyclic system comprising a benzene ring and a seven-membered azepine ring, with various substituents that modulate its pharmacological properties.

The structural configuration of 1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine includes a phenyl group attached to the tetrahydronaphthalene core, which contributes to its unique electronic and steric properties. This arrangement not only influences its interactions with biological targets but also plays a crucial role in determining its pharmacokinetic behavior. The compound’s solubility, metabolic stability, and distribution within biological systems are all influenced by this specific molecular architecture.

In recent years, there has been growing interest in benzazepine derivatives due to their potential applications in treating neurological disorders, including depression, anxiety, and cognitive impairments. The tetrahydropyridine moiety in 1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine is particularly noteworthy for its ability to interact with serotonin receptors, making it a candidate for developing serotonergic drugs. Studies have demonstrated that modifications in this region can significantly alter the compound’s affinity for these receptors, thereby tuning its therapeutic effects.

One of the most compelling aspects of 1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel derivatives with enhanced binding affinity and selectivity for specific biological targets. For instance, derivatives of this molecule have shown promise in preclinical studies as potential treatments for neurodegenerative diseases such as Alzheimer’s and Parkinson’s. These findings underscore the importance of 1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine as a building block in medicinal chemistry.

The synthesis of 1-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic pathways include cyclization reactions followed by functional group transformations to introduce the phenyl substituent. Advances in catalytic methods have enabled more efficient and scalable production processes for this compound. These improvements are critical for facilitating further research and development efforts aimed at optimizing its pharmacological profile.

From a computational chemistry perspective, 1-(Phenyl)-2-(pyrrolidin-1-yl)benzimidazole (CAS No 203906865) has been studied extensively to understand its molecular interactions at the atomic level. Molecular docking simulations have revealed that this compound can bind effectively to various protein targets relevant to neurological disorders. These simulations not only help in rationalizing its observed biological activities but also guide the design of more potent analogs with improved therapeutic efficacy.

The pharmacokinetic properties of 1-(Phenyl)-2-(pyrrolidin--ylyl)benzimidazole (CAS No 203906865) are another area of active investigation. Studies have shown that this compound exhibits moderate oral bioavailability and favorable metabolic stability in vivo. These characteristics make it an attractive candidate for further development into an oral therapeutic agent. Additionally, 1-(Phenyl)-2-(pyrrolidin--ylyl)benzimidazole (CAS No 203906865) has demonstrated potential for crossing the blood-brain barrier, which is essential for treating central nervous system disorders.

In conclusion, 1-(Phenyl)-2-(pyrrolidin--ylyl)benzimidazole (CAS No 203906865) represents a promising compound in pharmaceutical research with significant implications for treating neurological conditions. Its unique structural features, coupled with favorable pharmacokinetic properties, make it an ideal candidate for further exploration and development. As our understanding of molecular interactions continues to advance, 1-(Phenyl)-2-(pyrrolidin--ylyl)benzimidazole (CAS No 203906865) and its derivatives are likely to play an increasingly important role in addressing some of the most challenging diseases affecting humanity today.